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Compound of Interest

Compound Name:
2-Bromo-3-(4-bromophenyl)-1-

propene

Cat. No.: B1278799 Get Quote

Technical Guide: Physicochemical Properties of
2-Bromo-3-(4-bromophenyl)-1-propene
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-3-(4-bromophenyl)-1-propene is a halogenated alkene derivative with potential

applications in organic synthesis and as an intermediate in the development of novel chemical

entities. A thorough understanding of its physical properties is fundamental for its handling,

characterization, and application in research and development. This technical guide provides

an in-depth overview of the available data on the physical properties of 2-Bromo-3-(4-
bromophenyl)-1-propene, focusing on its melting and boiling points. Due to the limited

availability of experimentally determined data for this specific compound in peer-reviewed

literature and chemical databases, this guide also presents predicted values and outlines

general experimental protocols for their determination.

Physicochemical Data
A comprehensive search of scientific databases and chemical supplier catalogs did not yield

experimentally determined melting and boiling points for 2-Bromo-3-(4-bromophenyl)-1-
propene. Therefore, the following table summarizes computationally predicted physical
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properties alongside essential molecular identifiers. These predicted values offer an estimation

and should be used as a reference pending experimental verification.

Property Value Source

Molecular Formula C₉H₈Br₂ PubChem[1]

Molecular Weight 275.97 g/mol PubChem[1]

CAS Number 91391-61-6 Guidechem[2]

Predicted Boiling Point 445.7 ± 45.0 °C
ChemicalBook (Predicted for a

similar compound)[3]

Predicted Melting Point Not Available -

Note: The predicted boiling point is for a structurally similar compound, (E)-3-(4-

bromophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one, and should be considered a rough

estimate for 2-Bromo-3-(4-bromophenyl)-1-propene.

Experimental Protocols
The following are detailed, generalized experimental protocols for the determination of melting

and boiling points, which are standard procedures in a chemistry laboratory for the

characterization of a new compound like 2-Bromo-3-(4-bromophenyl)-1-propene.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid-phase of a compound

transitions to the liquid phase.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Spatula
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Mortar and pestle (if the sample is not a fine powder)

Thermometer (calibrated)

Procedure:

Sample Preparation: Ensure the sample of 2-Bromo-3-(4-bromophenyl)-1-propene is

completely dry and in the form of a fine powder. If necessary, gently grind the crystalline

sample in a mortar.

Capillary Tube Packing: Pack the dry sample into a capillary tube to a height of 2-3 mm by

tapping the sealed end of the tube on a hard surface.

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point

apparatus.

Heating:

For an unknown compound, a preliminary rapid heating can be performed to get an

approximate melting range.

For a more accurate determination, heat the block rapidly to about 15-20 °C below the

expected melting point.

Then, decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium

between the sample, heating block, and thermometer.

Observation: Observe the sample closely through the magnifying lens. Record the

temperature at which the first drop of liquid appears (the lower limit of the melting range) and

the temperature at which the last solid crystal melts (the upper limit of the melting range).

Reporting: Report the melting point as a range.

Boiling Point Determination (Micro Boiling Point
Method)
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Objective: To determine the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.g., oil bath)

Rubber band or wire to attach the test tube and thermometer

Procedure:

Sample Preparation: Place a small amount (a few drops) of liquid 2-Bromo-3-(4-
bromophenyl)-1-propene into the small test tube.

Capillary Inversion: Place the capillary tube into the test tube with its open end down.

Apparatus Setup: Attach the test tube to the thermometer using a rubber band or wire,

ensuring the bottom of the test tube is level with the thermometer bulb.

Heating: Immerse the assembly in a heating bath. Heat the bath gradually.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Continue heating until the bubbling is rapid and continuous.

Cooling and Measurement: Turn off the heat and allow the bath to cool slowly. The boiling

point is the temperature at which the stream of bubbles ceases and the liquid just begins to

enter the capillary tube.

Reporting: Record the temperature as the boiling point at the observed atmospheric

pressure.

Workflow and Process Visualization
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The following diagram illustrates a general workflow for the synthesis and characterization of a

chemical compound like 2-Bromo-3-(4-bromophenyl)-1-propene.

General Workflow for Chemical Synthesis and Characterization

Project Initiation
(Target Molecule Identification)

Literature Search
(Synthesis Route Planning)

Chemical Synthesis
(Reactants -> Product)

Reaction Work-up
(Quenching, Extraction)

Purification
(Chromatography, Recrystallization)

Structural Characterization
(NMR, MS, IR)

Physical Property Measurement
(Melting Point, Boiling Point)

Data Analysis and Reporting

Final Product with Characterization Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1278799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and characterization of a chemical

compound.

This guide serves as a foundational resource for professionals working with 2-Bromo-3-(4-
bromophenyl)-1-propene. While experimentally determined physical properties are currently

unavailable, the provided information and protocols offer a starting point for its scientific

investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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